Cas no 2352034-53-6 (tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate
• CAS No: 2352034-53-6
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5638179
• PubChem ID: 165907598
• Update Time: 2025-10-11

tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2352034-53-6
• tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate
• EN300-28280796

• Inchi： 1S/C15H20N2O2/c1-15(2,3)19-14(18)12(16)8-10-4-5-11-6-7-17-13(11)9-10/h4-7,9,12,17H,8,16H2,1-3H3
• InChI Key： SWAJXRGIFODVHT-UHFFFAOYSA-N
• SMILES： O(C(C(CC1=CC=C2C=CNC2=C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.1Ų

Additional information on tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate

tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate: A Comprehensive Overview

The compound tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate, with the CAS number 2352034-53-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole moiety with an amino acid derivative, making it a valuable tool in drug discovery and chemical synthesis.

The indole ring system, a key feature of this compound, is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. This structure is known for its aromaticity and stability, which contribute to the compound's chemical reactivity and biological activity. The substitution pattern of the indole ring in tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate is particularly interesting, as the amino group at position 6 of the indole ring introduces additional functionality and potential for interaction with biological targets.

The propanoate ester group in the molecule adds another layer of complexity. The tert-butyl ester is a bulky group that can influence the molecule's solubility, stability, and bioavailability. This feature makes it an attractive candidate for drug delivery systems, where controlled release and targeted delivery are critical. Recent studies have explored the use of such esters in improving the pharmacokinetic profiles of bioactive compounds, further highlighting the potential of this compound in therapeutic applications.

From a synthetic perspective, tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate can be prepared through various routes, including nucleophilic substitution and coupling reactions. These methods leverage the versatility of the indole system and the reactivity of amino acids to construct complex molecules with precision. Researchers have also investigated green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

In terms of biological activity, this compound has shown promise in several areas. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with G protein-coupled receptors (GPCRs) makes it a potential lead compound for developing drugs targeting neurological disorders or cardiovascular diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings are particularly valuable for rational drug design, where structural modifications can be made to optimize potency and selectivity.

In conclusion, tert-butyl 2-amino-3-(1H-indol-6-yl)propanoate stands out as a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound will undoubtedly contribute to breakthroughs in medicine and beyond.